Cas no 21759-69-3 (methyl (E)-3-(methylamino)but-2-enoate)

methyl (E)-3-(methylamino)but-2-enoate structure
21759-69-3 structure
Product name:methyl (E)-3-(methylamino)but-2-enoate
CAS No:21759-69-3
MF:C6H11NO2
MW:129.157
CID:2936887
PubChem ID:5846045

methyl (E)-3-(methylamino)but-2-enoate Chemical and Physical Properties

Names and Identifiers

    • QAKYFFYZPIPLDN-SNAWJCMRSA-N
    • SCHEMBL12431015
    • methyl 3-(methylamino)-2-butenoate
    • CS-M1728
    • 2-Butenoic acid,3-(methylamino)-,methyl ester
    • methyl (E)-3-(methylamino)but-2-enoate
    • Methyl 3-(methylamino)crotonate
    • C12462
    • (E)-methyl 3-(methylamino)but-2-enoate
    • METHYL 3-METHYLAMINOCROTONATE
    • AKOS006223483
    • methyl 3-(methyl-amino) crotonate
    • (E)-methyl3-(methylamino)but-2-enoate
    • 21759-69-3
    • DS-16541
    • MFCD00027383
    • methyl 3-(methylamino)but-2-enoate
    • 13412-12-9
    • MDL: MFCD00027383
    • Inchi: InChI=1S/C6H11NO2/c1-5(7-2)4-6(8)9-3/h4,7H,1-3H3/b5-4+
    • InChI Key: QAKYFFYZPIPLDN-SNAWJCMRSA-N
    • SMILES: C/C(=C\C(=O)OC)/NC

Computed Properties

  • Exact Mass: 129.078978594Da
  • Monoisotopic Mass: 129.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3Ų

methyl (E)-3-(methylamino)but-2-enoate Related Literature

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